1-(3,4-Dichlorobenzoyl)-3-(2,4-dichlorophenyl)-8-methyl-1,4-diazaspiro[4.5]dec-3-ene-2-thione

• IUPAC Name: (3,4-dichlorophenyl)-[2-(2,4-dichlorophenyl)-8-methyl-3-sulfanylidene-1,4-diazaspiro[4.5]dec-1-en-4-yl]methanone
• InChI: InChI=1S/C22H18Cl4N2OS/c1-12-6-8-22(9-7-12)27-19(15-4-3-14(23)11-17(15)25)21(30)28(22)20(29)13-2-5-16(24)18(26)10-13/h2-5,10-12H,6-9H2,1H3
• InChI Key: KWHKEQUCDUEPFE-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2(CC1)N=C(C(=S)N2C(=O)C3=CC(=C(C=C3)Cl)Cl)C4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C22H18Cl4N2OS
• Molecular Weight: 500.3 g/mol

Description

1-(3,4-Dichlorobenzoyl)-3-(2,4-dichlorophenyl)-8-methyl-1,4-diazaspiro[4.5]dec-3-ene-2-thione is a useful research compound. Its molecular formula is C22H18Cl4N2OS and its molecular weight is 500.26. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Several studies have demonstrated innovative approaches to synthesize and characterize compounds structurally related to 1-(3,4-Dichlorobenzoyl)-3-(2,4-dichlorophenyl)-8-methyl-1,4-diazaspiro[4.5]dec-3-ene-2-thione. These efforts aim at expanding the molecular diversity and understanding the chemical properties of such compounds for various applications.

• A novel synthesis method involving triphenylphosphine promoted reactions has been developed, leading to the creation of compounds with significant structural similarities and diverse functionalities. This method showcases the potential for generating a wide range of derivatives from the core structure of 1-(3,4-Dichlorobenzoyl)-3-(2,4-dichlorophenyl)-8-methyl-1,4-diazaspiro[4.5]dec-3-ene-2-thione, demonstrating its versatility in organic synthesis (Han et al., 2020).

Biological Activities and Applications

Research into the biological activities of compounds related to 1-(3,4-Dichlorobenzoyl)-3-(2,4-dichlorophenyl)-8-methyl-1,4-diazaspiro[4.5]dec-3-ene-2-thione has yielded promising results, indicating potential therapeutic and antimicrobial applications.

• Novel spiro diarylidene derivatives synthesized through microwave-assisted methods were evaluated for their antimicrobial activities. The results highlighted compounds with significant activity against pathogenic bacterial and fungal strains, suggesting potential applications in developing new antimicrobial agents (Shroff et al., 2022).

• Another study focused on the development of spirothiazolidine analogs for anticancer and antidiabetic applications. Selected compounds exhibited significantly higher anticancer activities against specific human carcinoma cell lines compared to standard treatments, as well as promising antidiabetic properties. This indicates the compound's potential in contributing to the synthesis of new therapeutic agents (Flefel et al., 2019).